Cas no 19345-87-0 (1-bromo-2,4-dimethoxy-5-methylbenzene)

1-bromo-2,4-dimethoxy-5-methylbenzene structure
19345-87-0 structure
Product Name:1-bromo-2,4-dimethoxy-5-methylbenzene
CAS No:19345-87-0
MF:C9H11BrO2
MW:231.086442232132
MDL:MFCD30673783
CID:227881
PubChem ID:291626
Update Time:2025-04-19

1-bromo-2,4-dimethoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-2,4-dimethoxy-5-methyl-
    • 1-bromo-2,4-dimethoxy-5-methylbenzene
    • NSC156948
    • SCHEMBL3297985
    • EN300-311703
    • 19345-87-0
    • DTXSID60303145
    • CS-0191538
    • E80338
    • MFCD30673783
    • NSC-156948
    • MDL： MFCD30673783
    • Inchi： 1S/C9H11BrO2/c1-6-4-7(10)9(12-3)5-8(6)11-2/h4-5H,1-3H3
    • InChI Key： AJPBBMWKTUWZHX-UHFFFAOYSA-N
    • SMILES： BrC1C(=CC(=C(C)C=1)OC)OC

Computed Properties

  • Exact Mass: 229.99423
  • Monoisotopic Mass: 229.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

1-bromo-2,4-dimethoxy-5-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR71067-500mg
1-Bromo-2,4-dimethoxy-5-methylbenzene
 19345-87-0 95%
500mg
 £475.00 2025-02-20
Apollo Scientific
OR71067-1g
1-Bromo-2,4-dimethoxy-5-methylbenzene
 19345-87-0 95%
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eNovation Chemicals LLC
D589083-500mg
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 19345-87-0 95%
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eNovation Chemicals LLC
D589083-1g
1-bromo-2,4-dimethoxy-5-methylbenzene
 19345-87-0 95%
1g
 $485 2024-05-24
eNovation Chemicals LLC
D589083-5g
1-bromo-2,4-dimethoxy-5-methylbenzene
 19345-87-0 95%
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 $695 2024-05-24
Enamine
EN300-311703-1g
1-bromo-2,4-dimethoxy-5-methylbenzene
 19345-87-0
1g
 $557.0 2023-09-05
Enamine
EN300-311703-5g
1-bromo-2,4-dimethoxy-5-methylbenzene
 19345-87-0
5g
 $1614.0 2023-09-05
Enamine
EN300-311703-10g
1-bromo-2,4-dimethoxy-5-methylbenzene
 19345-87-0
10g
 $2393.0 2023-09-05
Enamine
EN300-311703-0.05g
1-bromo-2,4-dimethoxy-5-methylbenzene
 19345-87-0 95.0%
0.05g
 $468.0 2025-03-19
Enamine
EN300-311703-0.1g
1-bromo-2,4-dimethoxy-5-methylbenzene
 19345-87-0 95.0%
0.1g
 $490.0 2025-03-19

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